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Introduction: The Imperative of Accurate Mass
Calibration
In the landscape of modern analytical science, high-resolution mass spectrometry (HRMS)

stands as a cornerstone for the definitive identification and quantification of molecules in

complex matrices.[1][2] The accuracy of mass measurements is paramount, directly influencing

the confidence in compound identification and the reliability of quantitative data.[3][4] To

achieve the requisite level of precision, routine calibration of the mass spectrometer is not

merely a suggestion but a fundamental necessity.[2][4][5] This process establishes a correct

relationship between the signal detected and the mass-to-charge ratio (m/z) of an ion.[6][7]

Among the variety of calibrants available, noble gases present a unique set of advantages due

to their chemical inertness and well-defined isotopic compositions.[8][9][10] This application

note provides a detailed guide for researchers, scientists, and drug development professionals

on the use of Krypton-86 (⁸⁶Kr) as a gas-phase calibrant for ensuring high mass accuracy in

mass spectrometry.

The Rationale for Krypton-86 as a Calibration
Standard
The selection of a calibrant is a critical decision in mass spectrometry. Krypton-86 offers

several distinct advantages that make it an excellent choice for this purpose:
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Chemical Inertness: As a noble gas, krypton is chemically inert, meaning it does not readily

react with other molecules or surfaces within the mass spectrometer.[9][11] This non-

reactivity ensures that the calibrant gas does not contaminate the ion source or interfere with

the analysis of subsequent samples.

Stable Isotope: ⁸⁶Kr is a stable isotope of krypton, ensuring its mass remains constant over

time.[12][13] This stability is crucial for a reliable and reproducible calibration standard.

Well-Characterized Isotopic Purity and Mass: The atomic mass and natural abundance of

Krypton-86 are precisely known and documented by standards bodies like the National

Institute of Standards and Technology (NIST).[14][15] Its monoisotopic mass provides a

sharp, well-defined peak for accurate calibration.

Gas-Phase Introduction: Being a gas at room temperature, krypton can be easily and

controllably introduced into the mass spectrometer's vacuum system, allowing for a

consistent and reproducible partial pressure. This is particularly advantageous for

instruments with a dedicated gas inlet for calibration.

Suitable Ionization Potential: Krypton has a first ionization energy of approximately 14.0 eV,

which is within the range of standard electron ionization (EI) sources used in many mass

spectrometers.[16][17]

Krypton-86: Key Physical and Chemical Properties
A thorough understanding of the properties of ⁸⁶Kr is essential for its effective use as a

calibrant.

Property Value Source

Atomic Mass 85.9106106269(41) u [NIST][14]

Natural Abundance 17.279(41) % [ChemLin][12]

Isotopic Purity
Commercially available in high

purity forms
[BuyIsotope.com][11]

First Ionization Energy ~14.00 eV [NIST]

State at STP Gas [BuyIsotope.com][11]
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Experimental Workflow for Krypton-86 Calibration
The following diagram illustrates the general workflow for calibrating a mass spectrometer

using Krypton-86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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